Cas no 1260902-00-8 (2-(Difluoromethyl)pyrimidine-5-carboxylic acid)
1260902-00-8 structure
Product Name:2-(Difluoromethyl)pyrimidine-5-carboxylic acid
CAS No:1260902-00-8
MF:C6H4F2N2O2
MW:174.104968070984
CID:5066208
Update Time:2026-03-01
2-(Difluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(difluoromethyl)pyrimidine-5-carboxylic acid
- 2-(Difluoromethyl)pyrimidine-5-carboxylic acid
-
- Inchi: 1S/C6H4F2N2O2/c7-4(8)5-9-1-3(2-10-5)6(11)12/h1-2,4H,(H,11,12)
- InChI Key: ZKUXPKXRJRMEJB-UHFFFAOYSA-N
- SMILES: FC(C1N=CC(C(=O)O)=CN=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 169
- XLogP3: 0.4
- Topological Polar Surface Area: 63.1
2-(Difluoromethyl)pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM461757-250mg |
2-(DIFLUOROMETHYL)PYRIMIDINE-5-CARBOXYLIC ACID |
1260902-00-8 | 95%+ | 250mg |
$565 | 2023-03-05 | |
| Chemenu | CM461757-500mg |
2-(DIFLUOROMETHYL)PYRIMIDINE-5-CARBOXYLIC ACID |
1260902-00-8 | 95%+ | 500mg |
$876 | 2023-03-05 | |
| Chemenu | CM461757-1g |
2-(DIFLUOROMETHYL)PYRIMIDINE-5-CARBOXYLIC ACID |
1260902-00-8 | 95%+ | 1g |
$1117 | 2023-03-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8145-250MG |
2-(difluoromethyl)pyrimidine-5-carboxylic acid |
1260902-00-8 | 95% | 250MG |
¥ 1,188.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8145-500MG |
2-(difluoromethyl)pyrimidine-5-carboxylic acid |
1260902-00-8 | 95% | 500MG |
¥ 1,782.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8145-1G |
2-(difluoromethyl)pyrimidine-5-carboxylic acid |
1260902-00-8 | 95% | 1g |
¥ 2,970.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8145-5G |
2-(difluoromethyl)pyrimidine-5-carboxylic acid |
1260902-00-8 | 95% | 5g |
¥ 8,910.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8145-10G |
2-(difluoromethyl)pyrimidine-5-carboxylic acid |
1260902-00-8 | 95% | 10g |
¥ 14,850.00 | 2023-04-04 | |
| Enamine | EN300-785874-0.05g |
2-(difluoromethyl)pyrimidine-5-carboxylic acid |
1260902-00-8 | 95.0% | 0.05g |
$238.0 | 2025-03-21 | |
| Enamine | EN300-785874-0.1g |
2-(difluoromethyl)pyrimidine-5-carboxylic acid |
1260902-00-8 | 95.0% | 0.1g |
$355.0 | 2025-03-21 |
2-(Difluoromethyl)pyrimidine-5-carboxylic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
1260902-00-8 (2-(Difluoromethyl)pyrimidine-5-carboxylic acid) Related Products
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